Cas no 132994-27-5 ( )

• Product Name: &nbsp
• CAS No: 132994-27-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 879394
• PubChem ID: 744296
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-5H-pyrimido[5,4-b]indole
• 5H-Pyrimido[5,4-b]indole,4-ethoxy-(9CI)
• 4-ethoxypyridine N-oxide perchlorate
• 4-ethoxypyrimido< 5,4-b> indole
• ACMC-20n0am
• CTK0F0631
• Pyridine, 4-ethoxy-, 1-oxide, perchlorate
• &nbsp;

• Inchi： 1S/C12H11N3O/c1-2-16-12-11-10(13-7-14-12)8-5-3-4-6-9(8)15-11/h3-7,15H,2H2,1H3
• InChI Key： YFNDBQRUAGEFCV-UHFFFAOYSA-N
• SMILES： O(CC)C1C2=C(C3C=CC=CC=3N2)N=CN=1

Computed Properties

• Exact Mass: 213.09033
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines